Cas no 1060207-24-0 (2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide)

• Product Name: 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide
• CAS No: 1060207-24-0
• MF: C₂₀H₁₈FN₃O₂
• MW: 351.374228000641
• CID: 5962260
• PubChem ID: 45534798
• Update Time: 2025-06-11

2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide
• 2-[4-(4-fluorophenyl)-6-oxopyrimidin-1-yl]-N-(1-phenylethyl)acetamide
• F5228-0884
• 2-(4-(4-fluorophenyl)-6-oxopyrimidin-1(6H)-yl)-N-(1-phenylethyl)acetamide
• AKOS024501439
• 1060207-24-0

• Inchi： 1S/C20H18FN3O2/c1-14(15-5-3-2-4-6-15)23-19(25)12-24-13-22-18(11-20(24)26)16-7-9-17(21)10-8-16/h2-11,13-14H,12H2,1H3,(H,23,25)
• InChI Key： TWXCRXQVDOAWQS-UHFFFAOYSA-N
• SMILES： C(NC(C1=CC=CC=C1)C)(=O)CN1C=NC(C2=CC=C(F)C=C2)=CC1=O

Computed Properties

• Exact Mass: 351.13830499g/mol
• Monoisotopic Mass: 351.13830499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 61.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide

Comprehensive Analysis of 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide (CAS No. 1060207-24-0)

The compound 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide (CAS No. 1060207-24-0) is a specialized pyrimidine derivative with significant potential in pharmaceutical research and development. Its unique structure, featuring a fluorophenyl group and an acetamide moiety, makes it a subject of interest for scientists exploring novel small-molecule therapeutics. This article delves into its properties, applications, and relevance in current drug discovery trends.

In recent years, the demand for targeted therapies and precision medicine has surged, driving research into compounds like 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide. Its molecular scaffold is particularly attractive for modulating enzyme activity and protein-protein interactions, which are critical in treating diseases such as cancer, inflammation, and metabolic disorders. Researchers are also investigating its potential as a kinase inhibitor, a hot topic in oncology research.

The synthetic pathway of this compound involves multi-step organic reactions, including condensation and amide coupling, which are widely discussed in medicinal chemistry forums. Its CAS No. 1060207-24-0 serves as a unique identifier in databases like PubChem and ChemSpider, where users frequently search for structure-activity relationships (SAR) and bioavailability data. The inclusion of a fluorine atom enhances its metabolic stability, a feature highly valued in drug design.

From an SEO perspective, queries such as "pyrimidine-based drugs," "fluorophenyl acetamide uses," and "CAS 1060207-24-0 supplier" reflect growing interest in this compound. Its relevance extends to high-throughput screening (HTS) and fragment-based drug discovery (FBDD), aligning with industry trends toward AI-driven drug development. Notably, its logP and solubility profiles are frequently analyzed to predict ADME properties.

In conclusion, 2-[4-(4-fluorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-(1-phenylethyl)acetamide represents a promising candidate for advancing pharmacological research. Its structural versatility and bioactive potential position it at the forefront of innovative therapeutics, addressing unmet medical needs in a rapidly evolving healthcare landscape.